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The table below summarizes the three different contexts where "IQ-3" appears.

Primary Audience /

Concept Full Name & Context Field Brief Description

ASQ-3 [1] Ages and Stages Pediatricians, Child A parent-completed questionnaire
Questionnaire, 3rd Development to screen for developmental delays
Edition Researchers in young children. It is a well-

validated psychometric tool [1].

The 3 Q's (IQ, Installation Pharmaceutical, A sequential process in Computer

0Q, PQ) [2] Qualification, Medical Device, & System Validation to ensure a
Operational Biotech computerized system is properly
Qualification, Professionals installed, works correctly, and
Performance performs consistently in its real-
Qualification world environment [2].

1Q 276 | 210 Intelligence Quotient Psychometric Pertains to methodological

(Mentioned in Researchers, Gifted  discussions on validating extreme

"1Q-3" context) Education high-range 1Q scores, which is a

[3] [4] niche area within psychometrics

[3] [4].

For your audience of researchers and drug development professionals, the "ASQ-3" and the "3 Q's" of

computer system validation are the most relevant concepts.
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Deep Dive: ASQ-3 Validation & Protocol

The Ages and Stages Questionnaire, 3rd Edition (ASQ-3) is a psychometric tool designed for the early

detection of neurodevelopmental disorders in children. Its validation followed a rigorous experimental

protocol [1].

Experimental Protocol & Methodology

The validation study for the ASQ-3 involved the following key steps [1]:

¢ Objective: To validate the ASQ-3 in a pediatric population for detecting neurodevelopmental
disorders.
¢ Participants: 630 children, aged 1 to 66 months, with a homogeneous sex distribution. The study
was conducted at a public hospital.
e Procedure:
o Children were assessed by a team of health professionals, including pediatricians,
psychologists, and educational psychologists.
o The ASQ-3 results were compared against the gold standard assessment tools, specifically the
National Screening Test (PRUNAPE).
o Data Analysis: The statistical analysis was performed using the SPSS software package to
determine population scales and the tool's psychometric properties.

Experimental Data & Results

The validation study yielded the following performance data for the ASQ-3, demonstrating its strong

diagnostic capabilities [1]:

Metric Value
Sensitivity 88%
Specificity 94%
Positive Predictive Value (PPV) 88%
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Metric Value
Negative Predictive Value (NPV) 96%
The study concluded that the ASQ-3 was able to identify that 19.5% of the children in the sample were at

risk for neurodevelopmental disorders. It was validated as a rapid, simple, and cost-effective tool for

monitoring child development [1].

The 3 Q's: Computer System Validation Protocol

In a pharmaceutical or drug development context, "IQ" most critically refers to Installation Qualification
(IQ), which is the first step of the Computer System Validation (CSV) process. This is a regulatory

requirement for ensuring data integrity and patient safety [2].

The workflow below outlines the sequential stages of this validation process.
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G‘.tart: Validation PIarD

Prerequisites Met

Installation Qualification (IQ)

Installation Verified

Operational Qualification (OQ)

Functions Verified

Performance Qualification (PQ)

Performance Confirmed

System Released for Use

Click to download full resolution via product page

Detailed Protocol for Installation Qualification (1Q)

The IQ phase is foundational and involves documented verification that the system and its components are

installed correctly according to approved specifications. Key activities include [2]:

e Hardware Verification: Confirming server configurations (e.g., RAM, storage), network connectivity,
and environmental controls (e.g., temperature, UPS backup).

¢ Software Installation Verification: Confirming correct versions of the application, database,
operating system, and all security patches.

e Documentation Review: Ensuring availability of user guides, standard operating procedures (SOPSs),
hardware inventories, and backup/restore procedures.
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e Security Configuration: Verifying user account setup, password policies, audit trail functionality, and
data encryption settings.

The subsequent phases are:

e Operational Qualification (OQ): Documented verification that the system functions as intended
across all required operating ranges. This involves testing under normal, extreme, and invalid
conditions [2].

¢ Performance Qualification (PQ): Documented verification that the system performs consistently and
reproducibly in its actual operating environment, meeting all user requirements [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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